Cas no 876516-71-1 (6-(Benzyloxy)pyridine-3-carbonitrile)

• Product Name: 6-(Benzyloxy)pyridine-3-carbonitrile
• CAS No: 876516-71-1
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 2857073
• PubChem ID: 24700106
• Update Time: 2025-06-23

6-(Benzyloxy)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(benzyloxy)pyridine-3-carbonitrile
• 6-Benzyloxy-nicotinonitrile
• 6-phenylmethoxypyridine-3-carbonitrile
• EN300-51220
• 6-(Benzyloxy)nicotinonitrile
• G36712
• JCNCJLHDANUPGQ-UHFFFAOYSA-N
• Z295203512
• AKOS000179798
• SCHEMBL1221481
• 876516-71-1
• DB-113867
• 6-(Benzyloxy)pyridine-3-carbonitrile

• Inchi： 1S/C13H10N2O/c14-8-12-6-7-13(15-9-12)16-10-11-4-2-1-3-5-11/h1-7,9H,10H2
• InChI Key： JCNCJLHDANUPGQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CN=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 210.079312947g/mol
• Monoisotopic Mass: 210.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.9

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 6-(Benzyloxy)pyridine-3-carbonitrile

Introduction to 6-(Benzyloxy)pyridine-3-carbonitrile (CAS No. 876516-71-1)

6-(Benzyloxy)pyridine-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 876516-71-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a pyridine core substituted with a benzyloxy group at the 6-position and a nitrile group at the 3-position. Its unique structural attributes make it a valuable scaffold for the development of novel bioactive molecules, particularly in the quest for innovative therapeutic agents.

The compound’s molecular structure, characterized by the presence of both electron-withdrawing and electron-donating groups, contributes to its versatile reactivity and potential biological activity. The pyridine ring, a common motif in many pharmacologically active substances, serves as a privileged scaffold for drug design due to its ability to interact with biological targets such as enzymes and receptors. The benzyloxy substituent enhances lipophilicity, facilitating better cell membrane penetration, while the nitrile group introduces polarity and potential hydrogen bonding capabilities.

In recent years, 6-(Benzyloxy)pyridine-3-carbonitrile has garnered attention in academic and industrial research for its potential applications in drug discovery. Its structural features align well with the requirements for molecules targeting neurological disorders, infectious diseases, and inflammatory conditions. The compound’s ability to modulate biological pathways makes it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to design derivatives with enhanced potency and selectivity. For instance, modifications at the benzyloxy or nitrile positions can fine-tune pharmacokinetic properties, leading to improved pharmacological profiles. This flexibility underscores the importance of 6-(Benzyloxy)pyridine-3-carbonitrile in the synthesis of novel therapeutic entities.

Recent studies have highlighted the compound’s role in addressing emerging challenges in drug development. The rise of multidrug-resistant pathogens has necessitated the discovery of new antibiotics and antiviral agents. 6-(Benzyloxy)pyridine-3-carbonitrile derivatives have shown promise in inhibiting key enzymes involved in bacterial metabolism and viral replication. Additionally, its structural motifs are being explored for their potential in modulating inflammatory pathways associated with chronic diseases.

The synthesis of 6-(Benzyloxy)pyridine-3-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These synthetic approaches not only highlight the compound’s synthetic accessibility but also demonstrate the sophistication of modern chemical synthesis techniques.

In terms of pharmacological evaluation, 6-(Benzyloxy)pyridine-3-carbonitrile has been subjected to various bioassays to assess its potential therapeutic effects. Preliminary findings suggest that certain derivatives exhibit inhibitory activity against targets relevant to cancer, neurodegenerative diseases, and autoimmune disorders. These results warrant further investigation into its mechanism of action and potential clinical applications.

The compound’s physicochemical properties, including solubility, stability, and metabolic fate, are critical factors influencing its suitability as a drug candidate. Optimizing these properties through structural modifications can enhance bioavailability and reduce adverse effects. Computational modeling and molecular dynamics simulations have been instrumental in predicting how different substituents will affect these properties, enabling rational drug design strategies.

The regulatory landscape for new drug development also plays a crucial role in determining the commercial viability of compounds like 6-(Benzyloxy)pyridine-3-carbonitrile. Compliance with Good Manufacturing Practices (GMP) and rigorous preclinical testing are essential steps before human trials can commence. Collaborations between academic institutions and pharmaceutical companies are fostering innovation while ensuring that new therapeutic agents meet stringent safety and efficacy standards.

Looking ahead, the future prospects for 6-(Benzyloxy)pyridine-3-carbonitrile appear promising. Advances in chemical biology and high-throughput screening technologies are expected to accelerate the discovery of novel derivatives with enhanced biological activity. Furthermore, interdisciplinary approaches combining chemistry, biology, and computer science will continue to drive innovation in drug discovery pipelines.

In conclusion,6-(Benzyloxy)pyridine-3-carbonitrile (CAS No. 876516-71-1) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for medicinal research. Its unique structural features make it a versatile scaffold for developing novel bioactive molecules targeting various diseases. As research progresses，this compound is poised to play a pivotal role in shaping future therapeutic strategies.